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This guide provides a comprehensive overview of the interaction between the synthetic
covalent ligand EN219 and the E3 ubiquitin ligase RNF114. It is designed to offer an objective
comparison of experimental methodologies for validating this protein-small molecule
interaction, supported by detailed protocols and data presentation.

Introduction to EN219 and RNF114

RNF114 (RING Finger Protein 114) is an E3 ubiquitin-protein ligase that plays a crucial role in
a variety of cellular processes, including DNA repair, cell cycle regulation, apoptosis, and
immune responses.[1][2][3] It functions by catalyzing the attachment of ubiquitin to substrate
proteins, targeting them for degradation or altering their function.[1][2] RNF114 is a multi-
domain protein containing an N-terminal RING domain, zinc fingers, and a C-terminal ubiquitin
interaction motif (UIM).[4][5] Recent studies have highlighted its role as a "reader" and "writer"
of the hybrid ADP-ribose-ubiquitin (ADPr-Ub) signal, particularly in the context of DNA damage
repair.[4]

EN219 is a synthetic, moderately selective covalent ligand that specifically targets the E3
ubiquitin ligase RNF114.[6][7][8] It acts as a recruiter of RNF114 by forming a covalent bond
with a specific cysteine residue (C8) located in an N-terminal disordered region of the protein.
[6][7] This interaction has been shown to inhibit the autoubiquitination of RNF114 and the
ubiquitination of its substrates, such as p21.[6][7] The ability of EN219 to covalently bind and
modulate the activity of RNF114 makes it a valuable tool for studying the functions of this E3
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ligase and as a potential starting point for the development of therapeutics, including

proteolysis-targeting chimeras (PROTACS).[6]

Quantitative Data Summary

The interaction between EN219 and RNF114 has been characterized by specific binding and

inhibitory activities. The following table summarizes the key quantitative data available.

Experimental

Parameter Value Reference
Context
EN219 IC50 470 nM Inhibition of RNF114 [6][71I8]
) Interaction with
EN219 Concentration
RNF114 and other
for Cellular Target 1uM o [6]119]
proteins in 231MFP
Engagement
breast cancer cells
) Inhibition of RNF114-
EN219 Concentration i
) induced
for In-vitro o
S 50 uM autoubiquitination and  [6]
Ubiquitination S
o p21 ubiquitination in
Inhibition

cell-free assays

Signaling Pathway of RNF114 in DNA Damage

Response

RNF114 is a key player in the DNA damage response, where it recognizes and extends a

hybrid ADP-ribose-ubiquitin signal. The following diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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